Cas no 1541393-96-7 (4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole
• CAS No: 1541393-96-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6451936
• PubChem ID: 79451082
• Update Time: 2025-11-06

4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole
• 1H-Pyrazole, 4-(3-azetidinylmethyl)-1-ethyl-
• 4-(Azetidin-3-ylmethyl)-1-ethyl-1h-pyrazole

• Inchi： 1S/C9H15N3/c1-2-12-7-9(6-11-12)3-8-4-10-5-8/h6-8,10H,2-5H2,1H3
• InChI Key： DIWWXTQEEXKMKP-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CC2CNC2)C=N1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 278.4±13.0 °C(Predicted)
• pka: 10.94±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole

Comprehensive Overview of 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole (CAS No. 1541393-96-7): Properties, Applications, and Innovations

The compound 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole (CAS No. 1541393-96-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an azetidine ring with a pyrazole moiety, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing key queries from researchers and industry professionals.

Chemically, 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole features a compact, nitrogen-rich architecture. The azetidine ring (a four-membered saturated heterocycle) contributes to conformational rigidity, while the ethyl-substituted pyrazole enhances lipophilicity—a critical factor in drug design. Recent studies highlight its role as a scaffold for kinase inhibitors, aligning with the growing demand for targeted therapies in oncology and inflammation. Searches for "azetidine derivatives in drug discovery" and "pyrazole-based bioactive compounds" reflect rising interest in such hybrids.

Synthesis of 1541393-96-7 typically involves multi-step protocols, including N-alkylation of pyrazole precursors and subsequent coupling with azetidine intermediates. Optimizing yield and purity remains a focus, as evidenced by frequent searches for "efficient synthesis of azetidine-pyrazole conjugates." Green chemistry principles are increasingly applied, addressing sustainability concerns—a hotspot in modern organic synthesis.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing ligands for catalytic systems. Its ability to coordinate with transition metals sparks interest in "N-heterocyclic catalysts"—a trending topic in industrial chemistry. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a niche explored in recent PubMed-indexed publications.

Regulatory and safety profiles of 4-(azetidin-3-yl)methyl-1-ethyl-1H-pyrazole are under continuous evaluation. While not classified as hazardous, proper handling protocols are emphasized, mirroring searches for "safe handling of nitrogen heterocycles." Analytical techniques like HPLC-MS and NMR are pivotal for quality control, another frequently queried aspect.

In conclusion, 1541393-96-7 exemplifies the convergence of medicinal chemistry and innovative material design. Its dual functionality—bridging small-molecule therapeutics and advanced catalysis—positions it at the forefront of interdisciplinary research. As AI-driven drug discovery accelerates, compounds like this will likely dominate future "fragment-based drug design" discussions, offering actionable insights for researchers worldwide.